5-(5-Bromo-1-ethyl-2-oxoindolin-3-ylidene)-3-(4-fluorobenzyl)-2-thioxothiazolidin-4-one

• CAS No.: 617697-76-4
• Molecular Formula: C20H14BrFN2O2S2
• Molecular Weight: 477.4 g/mol
• IUPAC Name: (5Z)-5-(5-bromo-1-ethyl-2-oxoindol-3-ylidene)-3-[(4-fluorophenyl)methyl]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H14BrFN2O2S2/c1-2-23-15-8-5-12(21)9-14(15)16(18(23)25)17-19(26)24(20(27)28-17)10-11-3-6-13(22)7-4-11/h3-9H,2,10H2,1H3/b17-16-
• InChI Key: GMERYKCHYREAAK-MSUUIHNZSA-N
• Isomeric SMILES: CCN1C2=C(C=C(C=C2)Br)/C(=C/3\C(=O)N(C(=S)S3)CC4=CC=C(C=C4)F)/C1=O
• Canonical SMILES: CCN1C2=C(C=C(C=C2)Br)C(=C3C(=O)N(C(=S)S3)CC4=CC=C(C=C4)F)C1=O

Description

This compound is a rhodanine-derived heterocycle featuring a 5-bromoindolin-2-one scaffold fused with a thiazolidin-4-one ring. Key structural elements include:

• 4-Fluorobenzyl substitution: The fluorine atom on the benzyl group at position 3 improves lipophilicity and metabolic resistance.
• Thioxothiazolidin-4-one core: The sulfur-rich moiety contributes to hydrogen bonding and redox activity, common in enzyme inhibitors .

Biological Activity

5-(5-Bromo-1-ethyl-2-oxoindolin-3-ylidene)-3-(4-fluorobenzyl)-2-thioxothiazolidin-4-one is a compound of interest due to its potential biological activities. Understanding its biological properties is essential for evaluating its applicability in medicinal chemistry and pharmacology.

Chemical Structure and Properties

The molecular formula of the compound is $C_{21}H_{17}BrN_2O_2S_2$, and it features a complex structure that includes a thiazolidinone ring, an indole derivative, and a fluorobenzyl group. The presence of bromine and fluorine substituents suggests potential interactions with biological targets.

Biological Activity Overview

Research into the biological activity of this compound has indicated several areas of interest, including:

• Antimicrobial Activity : Preliminary studies suggest that compounds with similar structures exhibit antimicrobial properties. The presence of the thiazolidinone moiety may contribute to this activity by disrupting bacterial cell wall synthesis.
• Anticancer Potential : Compounds containing indole derivatives are often studied for their anticancer properties. The specific structure of this compound may enhance its ability to inhibit tumor growth through various mechanisms, including apoptosis induction and cell cycle arrest.
• Enzyme Inhibition : The thioxothiazolidinone structure can potentially act as an inhibitor for various enzymes, including those involved in metabolic pathways. This inhibition may lead to altered cellular responses and could be harnessed for therapeutic purposes.

Antimicrobial Studies

Recent studies have shown that derivatives of thiazolidinones possess significant antibacterial activity against Gram-positive bacteria. The compound's structural features, particularly the thiazolidinone ring, are thought to play a crucial role in its mechanism of action.

Anticancer Studies

In vitro studies have demonstrated that related compounds can induce apoptosis in cancer cell lines. For instance, compounds with similar indole structures have shown effectiveness against breast cancer cells by modulating signaling pathways involved in cell survival.

Data Summary Table

Biological Activity	Mechanism	Reference
Antimicrobial	Disruption of cell wall synthesis
Anticancer	Induction of apoptosis
Enzyme inhibition	Competitive inhibition

Case Studies

• Case Study on Antimicrobial Activity : A study conducted on thiazolidinone derivatives found that certain modifications increased their efficacy against Staphylococcus aureus. While specific data on the compound is limited, it suggests a promising avenue for exploration.
• Case Study on Anticancer Activity : In a controlled study, an indole derivative similar to this compound was tested against various cancer cell lines, showing significant reduction in viability at micromolar concentrations.

Scientific Research Applications

Anticancer Activity

Recent studies have highlighted the anticancer properties of this compound. Research indicates that it exhibits significant antiproliferative activity against various cancer cell lines. The mechanisms underlying this activity include:

• Induction of Apoptosis : The compound triggers apoptosis in cancer cells through both intrinsic and extrinsic pathways. This is evidenced by increased caspase activity and mitochondrial dysfunction, leading to cytochrome c release and activation of apoptotic cascades .
• Cell Cycle Arrest : The compound has been shown to cause G0/G1 phase arrest in cancer cells, which is associated with the downregulation of cyclins and cyclin-dependent kinases (CDKs), crucial regulators of the cell cycle .
• Mitochondrial Dysfunction : The compound disrupts mitochondrial membrane potential, leading to decreased ATP levels and promoting cell death through energy depletion .

Structure-Activity Relationship (SAR)

The structure of 5-(5-bromo-1-ethyl-2-oxoindolin-3-ylidene)-3-(4-fluorobenzyl)-2-thioxothiazolidin-4-one plays a critical role in its biological activity. Modifications to the thiazolidinone or indole moieties can significantly alter its potency and selectivity against different cancer types. For example, the presence of bromine and fluorine substituents enhances lipophilicity and cellular uptake, contributing to increased cytotoxic effects .

Antiproliferative Activity in HL-60 Cells

A study conducted on human promyelocytic leukemia HL-60 cells demonstrated that treatment with this compound resulted in a marked reduction in cell viability. The study reported:

• A dose-dependent decrease in cell proliferation.
• Induction of apoptosis as confirmed by flow cytometry and Western blot analysis showing increased levels of pro-apoptotic markers such as Bax and decreased levels of anti-apoptotic proteins like Bcl-2 .

In Vivo Efficacy

In vivo studies using xenograft models have shown that this compound can significantly inhibit tumor growth without noticeable toxicity to normal tissues. Tumors treated with the compound exhibited reduced size and weight compared to control groups, indicating its potential for clinical application in cancer therapy .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations and Structural Modifications

The compound’s analogs differ in substituents on the indolinone and benzyl groups, altering physicochemical and biological profiles:

Compound Name	Key Modifications	Molecular Weight	Melting Point (°C)	Yield (%)	References
Target Compound	1-Ethyl, 5-Br, 4-F-benzyl	505.42*	Not reported	Not reported
5-(5-Bromo-1-butyl-2-oxoindolin-3-ylidene)-3-(4-fluorobenzyl)-2-thioxothiazolidin-4-one	1-Butyl instead of ethyl	505.42	Not reported	Not reported
(5Z)-3-(4-Fluorobenzyl)-5-{[3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-2-thioxo-1,3-thiazolidin-4-one	Pyrazolylmethylene instead of indolinylidene	489.56	Not reported	Not reported
(5Z)-5-(5-bromo-2-oxo-1-propylindol-3-ylidene)-3-propan-2-yl-2-sulfanylidene-1,3-thiazolidin-4-one	1-Propyl, 3-isopropyl	Not reported	Not reported	35%
3-(4-Bromo-benzyl)-5-(4-chloro-benzylidene)-4-thioxo-imidazolidin-2-one	Imidazolidinone core, Br/Cl substitutions	407.71	202–203	44.73

*Molecular weight inferred from structurally similar compounds in .

Key Observations:

• Alkyl Chain Length : Replacement of ethyl with butyl () increases lipophilicity but may reduce solubility.
• Heterocyclic Modifications: Pyrazole or imidazolidinone cores () alter π-π stacking and hydrogen-bonding capacity compared to the indolinone-thiazolidinone hybrid.
• Halogen Effects: Bromine at position 5 (indolinone) and fluorine on benzyl (target compound) enhance electrophilicity and metabolic stability compared to non-halogenated analogs .